Cas no 1105189-56-7 (5-amino-1-(3,4-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 5-amino-1-(3,4-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 1105189-56-7
• MF: C₁₃H₁₃N₅O
• MW: 255.275221586227
• MDL: MFCD11986387
• CID: 4560573
• PubChem ID: 33676566
• Update Time: 2025-07-23

5-amino-1-(3,4-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(3,4-dimethylphenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 5-amino-1-(3,4-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• MDL： MFCD11986387
• Inchi： 1S/C13H13N5O/c1-8-3-4-10(5-9(8)2)18-12-11(6-16-18)13(19)17(14)7-15-12/h3-7H,14H2,1-2H3
• InChI Key： OSJVEYMJBSQAMC-UHFFFAOYSA-N
• SMILES： C1N(N)C(=O)C2C=NN(C3=CC=C(C)C(C)=C3)C=2N=1

Additional information on 5-amino-1-(3,4-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

Introduction to 5-amino-1-(3,4-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1105189-56-7)

The compound 5-amino-1-(3,4-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, identified by its CAS number 1105189-56-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrazolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural potential. The presence of both amino and carbonyl functional groups, coupled with a dimethylphenyl substituent at the 1-position, enhances its reactivity and binding affinity, making it a promising candidate for further pharmacological exploration.

Recent studies have highlighted the importance of pyrazolopyrimidine derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in 5-amino-1-(3,4-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one contributes to its unique pharmacokinetic profile and interaction with biological targets. The dimethylphenyl group at the 1-position not only influences the molecule's solubility but also modulates its binding affinity to enzymes and receptors.

In the context of drug discovery, the synthesis and optimization of such heterocyclic compounds are critical steps. The introduction of nitrogen-containing rings like pyrazolopyrimidine into molecular structures often enhances their bioactivity by improving interactions with biological macromolecules. The 5-amino-1-(3,4-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one molecule serves as a testament to the innovative approaches being employed in medicinal chemistry to address unmet medical needs.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrazolopyrimidine derivatives have been extensively studied for their ability to inhibit key enzymes involved in cancer cell proliferation. For instance, some analogs have demonstrated efficacy in targeting kinases and other signaling molecules that are aberrantly activated in tumors. The structural features of 5-amino-1-(3,4-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one suggest that it may interact with similar targets, offering a new avenue for developing targeted therapies.

Furthermore, the compound's amino group at the 4-position provides a site for further functionalization. This allows chemists to modify its properties while retaining its core pharmacophore. Such flexibility is invaluable in drug design, as it enables the fine-tuning of physicochemical parameters such as solubility, metabolic stability, and cell permeability. Recent advances in computational chemistry have also facilitated the rapid screening of analogs derived from 5-amino-1-(3,4-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, accelerating the discovery process.

The dimethylphenyl substituent is another critical feature that contributes to the compound's overall activity. This aromatic ring system not only enhances hydrophobic interactions but also influences electronic properties through its electron-donating effects. Such features are often exploited in medicinal chemistry to optimize binding affinities and selectivity profiles. Moreover，the pyrazolopyrimidine core itself is known for its ability to adopt multiple conformations，which can be advantageous in fitting into binding pockets of biological targets with high specificity.

In conclusion，5-amino-1-(3，4-dimethylphenyl)-1H，4H，5H-pyrazolo[3，4-d]pyrimidin-4-one (CAS No．1105189-56-7) represents a promising lead compound for further pharmacological investigation．Its unique structural features，including the amino group、carbonyl group、and dimethylphenyl substituent，make it an attractive candidate for developing novel therapeutic agents．The growing body of research on pyrazolopyrimidine derivatives underscores their potential in addressing various diseases，particularly those related to abnormal cell proliferation．As synthetic methodologies and computational tools continue to evolve，the exploration of such heterocyclic compounds will undoubtedly yield more insights into their biological activities and therapeutic applications��